Cas no 2639437-59-3 (6-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride)

• Product Name: 6-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride
• CAS No: 2639437-59-3
• MF: C₉H₁₁Cl₂NO
• MW: 220.095740556717
• MDL: MFCD33549302
• CID: 5651928
• PubChem ID: 155970964
• Update Time: 2026-03-11

6-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride

• MDL： MFCD33549302
• Inchi： 1S/C9H10ClNO.ClH/c10-8-2-1-3-9-7(8)6-11-4-5-12-9;/h1-3,11H,4-6H2;1H
• InChI Key： QAPHBLALHYLHOF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C2OCCNCC=12.Cl

Additional information on 6-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride

Comprehensive Overview of 6-Chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine Hydrochloride (CAS No. 2639437-59-3)

6-Chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride (CAS No. 2639437-59-3) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name 6-chloro-THBO, belongs to the benzoxazepine class, which is known for its diverse biological activities. Researchers are particularly interested in its potential applications due to its unique structural features, including a fused oxazepine ring system and a chloro substituent at the 6-position.

The molecular formula of 6-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride is C₉H₁₁ClN₂O·HCl, with a molecular weight of approximately 234.11 g/mol. Its CAS number 2639437-59-3 serves as a unique identifier in chemical databases, ensuring accurate tracking and referencing in scientific literature. The compound's solubility in water and organic solvents makes it versatile for various experimental setups, a feature highly valued in drug discovery and development.

In recent years, the demand for benzoxazepine derivatives has surged, driven by their potential therapeutic applications. 6-Chloro-THBO is no exception, with studies exploring its role as a precursor or intermediate in the synthesis of more complex molecules. Its structural motif is often leveraged in the design of compounds targeting neurological and metabolic disorders, aligning with current trends in precision medicine and personalized therapeutics.

One of the most frequently searched questions related to this compound is: "What are the applications of 6-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride in drug discovery?" The answer lies in its ability to modulate specific biological pathways. For instance, its benzoxazepine core is a privileged scaffold in medicinal chemistry, often associated with GPCR (G-protein-coupled receptor) modulation. This property is particularly relevant given the growing interest in GPCR-targeted therapies for conditions like anxiety, depression, and chronic pain.

Another hot topic in the scientific community is the compound's potential as a building block for novel bioactives. Researchers are investigating its utility in fragment-based drug design (FBDD), a strategy that has gained traction due to its efficiency in identifying lead compounds. The chloro substituent in 6-chloro-THBO offers a handle for further chemical modifications, enabling the creation of libraries of analogs for high-throughput screening.

From a synthetic chemistry perspective, CAS No. 2639437-59-3 represents a challenging yet rewarding target for method development. Recent publications highlight innovative routes to its synthesis, often emphasizing green chemistry principles such as catalyst recycling and solvent minimization. These advancements resonate with the broader push toward sustainable practices in the pharmaceutical industry, a theme frequently discussed in academic and industrial forums.

Quality control and analytical characterization of 6-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride are critical for ensuring reproducibility in research. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and identity. These methods are also commonly searched by users looking for "analytical protocols for benzoxazepine derivatives," reflecting the compound's niche but growing relevance.

In summary, 6-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride (CAS No. 2639437-59-3) is a compound of significant scientific interest, bridging gaps between synthetic chemistry and biomedical research. Its multifaceted applications, coupled with the ongoing exploration of its pharmacological potential, position it as a valuable asset in modern drug discovery pipelines. As the field evolves, this compound is likely to remain a focal point for innovation, driven by both academic curiosity and industrial demand.